Cas no 80223-79-6 (Benzenesulfonylchloride, 2-methoxy-5-(2-oxopropyl)-)

• Product Name: Benzenesulfonylchloride, 2-methoxy-5-(2-oxopropyl)-
• CAS No: 80223-79-6
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 707644
• PubChem ID: 13106258
• Update Time: 2025-04-19

Benzenesulfonylchloride, 2-methoxy-5-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 2-methoxy-5-(2-oxopropyl)-
• 2-methoxy-5-(2-oxopropyl)benzenesulfonyl chloride
• 5-ACETONYL-2-METHOXYBENZENESULPHONYLCHLORIDE
• 3-(Chlorosulfonyl)-4-methoxyphenylacetone
• 5-ACETONYL-2-METHOXYBENZENESULFONYLCHLORIDE
• Benzenesulfonylchloride,2-methoxy-5-(2-oxopropyl)
• 3-chlorosulfonyl-4-methoxyphenylactone
• 80223-79-6
• JCEWAIRJQKPKBH-UHFFFAOYSA-N
• 2-Methoxy-5-(2-oxopropyl)benzene-1-sulfonyl chloride
• 3-chlorosulfonyl-4-methoxyphenylacetone
• DTXSID60518292
• SCHEMBL4660848

• Inchi： 1S/C10H11ClO4S/c1-7(12)5-8-3-4-9(15-2)10(6-8)16(11,13)14/h3-4,6H,5H2,1-2H3
• InChI Key： JCEWAIRJQKPKBH-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(=C1)CC(C)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 262.00700
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 68.82000
• LogP: 2.83500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides